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Cat. No.: B1673985 Get Quote

Introduction

Hydroxythiohomosildenafil is an analogue of sildenafil, a phosphodiesterase-5 (PDE-5)

inhibitor used to treat erectile dysfunction.[1][2] It has been identified as an undeclared

ingredient in various herbal dietary supplements and so-called "natural" sexual performance

enhancement products.[1][2][3] The presence of such unapproved pharmaceutical ingredients

in these products poses a significant health risk to consumers.[4] Therefore, robust and

sensitive analytical methods are crucial for the accurate quantification of

hydroxythiohomosildenafil in complex matrices to ensure consumer safety and regulatory

compliance. This application note details a validated method for the quantitative analysis of

hydroxythiohomosildenafil in dietary supplements using Liquid Chromatography coupled

with Tandem Mass Spectrometry (LC-MS/MS), a technique widely regarded as the "gold

standard" for this type of analysis.[3]

Analytical Method Overview

The method of choice for the quantitative analysis of hydroxythiohomosildenafil in complex

matrices is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[3][5] This

technique offers high selectivity and sensitivity, which are essential for detecting and

quantifying trace amounts of the analyte in challenging sample matrices such as herbal

supplements.[3]

The general workflow for the analysis involves sample preparation, chromatographic

separation, and mass spectrometric detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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